Cas no 68695-41-0 (Phosphoric acid, bis(1,1-dimethylethyl) propyl ester)

• Product Name: Phosphoric acid, bis(1,1-dimethylethyl) propyl ester
• CAS No: 68695-41-0
• MF: C₁₁H₂₅O₄P
• MW: 252.287564992905
• CID: 392702
• PubChem ID: 59801730
• Update Time: 2025-04-19

Phosphoric acid, bis(1,1-dimethylethyl) propyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, bis(1,1-dimethylethyl) propyl ester
• ditert-butyl propyl phosphate
• Di-tert-butyl propyl phosphate
• DTXSID40732999
• 68695-41-0
• SCHEMBL3815405

• Inchi： 1S/C11H25O4P/c1-8-9-13-16(12,14-10(2,3)4)15-11(5,6)7/h8-9H2,1-7H3
• InChI Key： JPOWGXXMYZKDHJ-UHFFFAOYSA-N
• SMILES： P(=O)(OCCC)(OC(C)(C)C)OC(C)(C)C

Computed Properties

• Exact Mass: 252.14915
• Monoisotopic Mass: 252.14904627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76